In this study, we investigated the reactivity of γ-graphyne (Gp) and its derivatives, Gp-CH3, Gp-COOH, Gp-CN, Gp-NO2, and Gp-SOH, for the removal of toxic heavy metal ions (Hg+ 2, Pb+ 2, and Cd+ 2) from wastewater. From the analysis of the optimized structures, it was observed that all the compounds exhibited planar geometry. The dihedral angles (C9-C2-C1-C6 and C9-C2-C1-C6) were approximately 180.00°, indicating planarity in all molecular arrangements. To understand the electronic properties of the compounds, the HOMO (EH) and LUMO (EL) energies were calculated, and their energy gaps (Eg) were determined. The EH and EL values ranged between − 6.502 and − 8.192 eV and − 1.864 and − 3.773 eV, respectively, for all the compounds. Comparing the EH values, Gp-NO2 exhibited the most stable HOMO, while Gp-CH3 had the least stable structure. In terms of EL values, Gp-NO2 had the most stable LUMO, while Gp-CH3 was the least stable. The Eg values followed the order: Gp-NO2 < Gp-COOH < Gp-CN < Gp-SOH < Gp-CH3 < Gp, with Gp-NO2 (4.41 eV) having the smallest energy gap. The density of states (DOS) analysis showed that the shape and functional group modifications affected the energy levels. Functionalization with electron-withdrawing (CN, NO2, COOH, SOH) or electron-donating (CH3) groups reduced the energy gap. To specifically target the removal of heavy metal ions, the Gp-NO2 ligand was selected for its high binding energy. Complexes of Gp-NO2-Cd, Gp-NO2-Hg, and Gp-NO2-Pb were optimized, and their properties were analyzed. The complexes were found to be planar, with metal-ligand bond distances within the range of 2.092→3.442 Å. The Gp-NO2-Pb complex exhibited the shortest bond length, indicating a stronger interaction due to the smaller size of Pb+ 2. The computed adsorption energy values (Eads) indicated the stability of the complexes, with values ranging from − 0.035 to -4.199 eV. Non-covalent interaction (NCI) analysis was employed to investigate intermolecular interactions in Gp-NO2 complexes. The analysis revealed distinct patterns of attractive and repulsive interactions, providing valuable insights into the binding preferences and steric effects of heavy metals.

A facile method which combines the advantages of carbon quantum dots and molecular imprinting technology to design a fluorescence molecular imprinting sensor for the high sensitivity and selective detection of chloramphenicol. The fluorescent molecule imprinted polymers are synthesized by sol-gel polymerization using carbon quantum dots as functional monomers and fluorescent sources, TEOS as crosslinkers, breaking with the traditional understanding of an additional functional monomer. Under optimal experimental, as the concentration of chloramphenicol increases, the fluorescence intensity of the fluorescence molecule imprinting sensor gradually decreases. The concentration of chloramphenicol is linear in the range of 5–100 µg/L and the detection limit is 1 µg/L (N/S = 3). The sensor is able to detect chloramphenicol in milk, enabling the application of real samples. The results show that this work provides an easy method to preparing fluorescent molecular imprinting sensors for the detection of chloramphenicol in milk.

Herein, α-cyanostilbene-based luminogen with an electron donor-π-electron acceptor (D-π-A) architecture was formylated into the salicylaldehyde-analogue luminogen, followed by the Schiff base reaction with phenylamine, a red-emitting luminogen was elaborately designed and successfully synthesized in a high yield of 89%. Its well-defined structure was confirmed by FT-IR, MALDI-TOF-MS, HR-MS and 1H/13C NMR technologies. Based on the synergistic mechanisms of aggregation-induced emission (AIE), excited-state intramolecular proton transfer (ESIPT) and intramolecular charge transfer (ICT), it enjoyed a red-fluorescence emission at 627 nm in THF/water mixtures (fw = 95%) and was used as a probe. Moreover, the TLC-based test strips loaded with the probe not only exhibited the reversible fluorescence response to amine/acid vapor but also showed sensitive and selective fluorescence response towards Cu2+. Furthermore, the fluorescence titration experiment between the probe and Cu2+ in THF/water mixtures (fw = 95%, pH = 7.4) revealed that the detection limit was 1.18 × 10-7 M and the binding constant was 1.59 × 105. Job’s plot experiment and HR-MS analysis revealed the 2:1 binding stoichiometry of the probe with Cu2+. The method enabled real-time assessment for Cu2+ in real water samples. This study could offer insightful opinions on the development of long-wavelength emissive luminogens based on α-cyanostilbene.

In this study, we report a new syringe aldehyde-derived hydrazinyl-imidazole based fluorescent sensor (L) for sensitive detection of different inorganic quenchers (halide ions, bicarbonate ion, sulphide ion and transition metal ions). The chromophore (L) was obtained in good yield by the 1:1 condensation reaction of 2-hydrazino-4,5-dihydroimidazole hydrobromide and 4-hydroxy-3,5-dimethoxy benzaldehyde. L exhibited strong fluorescence in the visible region (around 380 nm) and its interaction with different quenchers was studied in details via fluorescence technique. For the halide ions series, its sensitivity is higher for NaF (Climit = 4 × 10− 4 M) than for NaCl while the fluorescence quenching occurred mainly through a dynamic process. Similar considerations were observed for HCO3− and S2− quencher too, when static and dynamic quenching take place simultaneously. Regarding transition metal ions, at a fixed ion concentration (4 × 10− 6 M), best performance was achieved for Cu2+ and Fe2+ (fluorescence intensity was reduced by 79% and 84.9% respectively), while for other metal ions, the sensor performance was evaluated and found to be very less (< 40%). Thus, minimum detection limits (10− 6 – 10− 5 M range) recommended the use of such derivatives as highly sensitive sensors capable to monitor delicate changes in varied environments.

This article is devoted to the study of various dielectric and optoelectrical parameters nonlinear optic behaviors, thermal lens and self-diffraction parameters of Fluorescein (FLs) doped polymethyl methacrylate (PMMA) films. The films were prepared with 60 mM. These studies are based on the calculated values of refractive, absorption coefficient, energy gap, extinction coefficient and nonlinear Refraction index \((n_{2} )\). The polymer films were prepared using the casting technique. All samples were previously investigated by UV–Vis–NIR spectrophotometric measurements and Optical microscopy SEM and ATM. Utilizing thermal lens spectrometry, an investigation of the thermo-optical characteristics as well as the nonlinear refractive index was carried out. In this method, a pump beam and a probe beam were brought into collinear alignment with one another. To determination the nonlinear Refraction index \((n_{2} )\). High values of nonlinear refractive index predict a bright future for materials in optical applications. These results indicate that the new dye is a promising candidate for applications in nonlinear optical devices. Investigations were carried out on organic photovoltaic devices in addition to devices consisting of active layers with conducting polymer of PHPP:P3HT film and PHPP:P3HT/Fls. The methods of polymer and dyes synthesis are presented and their physical properties are given.

With the expansion of human activities, the consequent influx of mercury (Hg) into the food chain and the environment is seriously threatening human life. Herein, nitrogen and sulfur co-doped fluorescent carbon quantum dots (yCQDs) were prepared via a hydrothermal method using o-phenylenediamine (OPD) and taurine as precursors. The morphological characteristics as well as spectral features of yCQDs indicated that the photoluminescence mechanism should be the molecular state fluorophores of 2, 3-diaminophenothiazine (oxOPD), which is the oxide of OPD. The as-synthesized yCQDs exhibited sensitive recognition of Hg2+. According to the investigation in combination of UV-Vis absorption spectra, time-resolved fluorescence spectra and quantum chemical calculations, the abundant functional groups on the surface of yCQDs allowed Hg2+ to bind with yCQDs through various interactions, and the formed complexes significantly inhibited the absorption of excitation light, resulting in the static fluorescence quenching of yCQDs. The proposed yCQDs was utilized for Hg2+ sensing with the limit of detection calculated to be 4.50 × 10− 8 M. Furthermore, the recognition ability of yCQDs for Hg2+ was estimated in tap water, lake water and bottled water, and the results indicated that yCQDs have potential applications in monitoring Hg2+.

The current study involves the synthesis and characterisation of europium doped strontium aluminate nanophosphors using the solid-state reaction method with varying concentrations of europium. The existence of the SrAl2O4 phase in all samples was verified using X-ray diffraction and FTIR analysis. The lattice parameters as well as phase fractions were determined using Rietveld refinement. Surface morphology was studied using field emission scanning electron microscope. Using the Tauc plot method acquired from the diffuse reflectance spectra, the band gaps of the samples were determined and it was found that the doped samples possess lower band gaps compared to the host. Our findings demonstrate that these nanophosphors exhibiting bright orange-red emission under UV excitation with quantum efficiency 70.68%, can be applied for display and fluorescence imaging.

We report the experimental and theoretical study of the diffraction patterns (DPs) and thermal properties of Sudan III. DPs are used in the calculation of the Sudan III nonlinear refractive index (NLRI), \({\mathrm{n}}_{2}\). As high as \({\mathrm{n}}_{2}\)= 7.69 ×10-6 cm2/W is obtained. The study of the Sudan III thermal conductivity, TC, shows the reduction of the TC against the increase of the Sudan III temperature. The property, all-optical switching (AOS), is studied in details, both static and dynamic ones, using two, cw, visible, single mode laser beams of wavelengths 473 and 635 nm.

Fluorescent probes are sensitive, selective, nontoxic in detection and thus provided a new solution in biomedical, environmental monitoring, and food safety. In order to expand the application of fluorescent probes in various fields, the paper discusses the design, synthesis, and characterization of fluorescent probes, explores new design and development trends of fluorescent probes in various fields, and improves the performance and applicability of fluorescent probes by using new materials and technologies to meet the evolving demands of molecular detection in various fields.

A low cost imine-decorated linker, 4,4'-(hydrazine-1,2-diylidenedimethylylidene)dibenzoic acid was utilized for the preparation of copper-based metal–organic framework (MOF) denoted as Cu-L via a solvothermal technique. The synthesized MOF material has been fully characterized by different analytical techniques such as Fourier-transform infrared (FT-IR) spectroscopy, powder X-Ray diffraction (PXRD), scanning electron microscopy (SEM), energy dispersive X-Ray spectroscopy (EDX), nitrogen adsorption–desorption isotherm analysis, and thermogravimetric analysis (TGA). It has been found that the coordination of Cu2+ with L considerably reduced the band gap of the L of nearly about 1 eV, which is approximately 26% decline in total. Notably, a narrow band gap of the photocatalyst is an essential requirement for the proficient photodegradation of organic contaminants. An excellent optical properties and narrow band gap of (2.8 eV) of Cu-L ensure their suitability as a photocatalyst for the degradation of methylene blue (MB) dye. In the presence of Cu-L photocatalyst, 84.22% degradation of MB dye was observed after 150 min under sunlight exposure. It is the first time that imine-functionalized MOF was utilized for the degradation of MB dye under sunlight irradiation. For understanding the photodegradation of MB dye by the Cu-L photocatalyst, all the plausible mechanistic studies have been carried out in detail. Both theoretical (with the help of density functional theory (DFT) calculations) as well as experimental studies have been conducted to justify the possible mechanisms for the photodegradation of MB dye by Cu-L. The current work may open a new opportunity to construct a cheap MOF-based photocatalysts for fast degradation of dye contaminants.Graphical Abstract